Cas no 1795500-98-9 (1-{3-amino-8-oxa-4-thia-1,2-diazaspiro4.5dec-2-en-1-yl}ethan-1-one)

1-{3-Amino-8-oxa-4-thia-1,2-diazaspiro[4.5]dec-2-en-1-yl}ethan-1-one is a spirocyclic compound featuring a unique heterocyclic framework combining oxygen, sulfur, and nitrogen functionalities. Its structural complexity offers versatility in synthetic applications, particularly in medicinal chemistry and agrochemical research. The presence of both amino and carbonyl groups enhances its reactivity, enabling selective modifications for targeted molecular design. The spirocyclic core contributes to conformational rigidity, potentially improving binding affinity in biological systems. This compound serves as a valuable intermediate for developing pharmacologically active molecules or functional materials, with its heteroatom-rich architecture facilitating diverse chemical transformations. Its stability and synthetic accessibility make it a practical choice for exploratory research in heterocyclic chemistry.

1-{3-amino-8-oxa-4-thia-1,2-diazaspiro4.5dec-2-en-1-yl}ethan-1-one structure

1795500-98-9 structure

Product Name:1-{3-amino-8-oxa-4-thia-1,2-diazaspiro4.5dec-2-en-1-yl}ethan-1-one

CAS No:1795500-98-9

MF:

MW:

CID:4614583

PubChem ID:91647499

Update Time:2025-10-18

1-{3-amino-8-oxa-4-thia-1,2-diazaspiro4.5dec-2-en-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-{3-amino-8-oxa-4-thia-1,2-diazaspiro4.5dec-2-en-1-yl}ethan-1-one

1-{3-amino-8-oxa-4-thia-1,2-diazaspiro4.5dec-2-en-1-yl}ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A723310-10mg	1-{3-amino-8-oxa-4-thia-1,2-diazaspiro[4.5]dec-2-en-1-yl}ethan-1-one	1795500-98-9		10mg	$ 50.00	2022-06-07
TRC	A723310-50mg	1-{3-amino-8-oxa-4-thia-1,2-diazaspiro[4.5]dec-2-en-1-yl}ethan-1-one	1795500-98-9		50mg	$ 210.00	2022-06-07
TRC	A723310-100mg	1-{3-amino-8-oxa-4-thia-1,2-diazaspiro[4.5]dec-2-en-1-yl}ethan-1-one	1795500-98-9		100mg	$ 295.00	2022-06-07
Chemenu	CM407897-250mg	1-{3-amino-8-oxa-4-thia-1,2-diazaspiro[4.5]dec-2-en-1-yl}ethan-1-one	1795500-98-9	95%+	250mg	$379	2023-03-26
Chemenu	CM407897-500mg	1-{3-amino-8-oxa-4-thia-1,2-diazaspiro[4.5]dec-2-en-1-yl}ethan-1-one	1795500-98-9	95%+	500mg	$680	2023-03-26
Chemenu	CM407897-1g	1-{3-amino-8-oxa-4-thia-1,2-diazaspiro[4.5]dec-2-en-1-yl}ethan-1-one	1795500-98-9	95%+	1g	$865	2023-03-26
Enamine	EN300-189701-0.05g	1-{3-amino-8-oxa-4-thia-1,2-diazaspiro[4.5]dec-2-en-1-yl}ethan-1-one	1795500-98-9	95%	0.05g	$182.0	2023-09-18
Enamine	EN300-189701-0.1g	1-{3-amino-8-oxa-4-thia-1,2-diazaspiro[4.5]dec-2-en-1-yl}ethan-1-one	1795500-98-9	95%	0.1g	$272.0	2023-09-18
Enamine	EN300-189701-0.25g	1-{3-amino-8-oxa-4-thia-1,2-diazaspiro[4.5]dec-2-en-1-yl}ethan-1-one	1795500-98-9	95%	0.25g	$389.0	2023-09-18
Enamine	EN300-189701-0.5g	1-{3-amino-8-oxa-4-thia-1,2-diazaspiro[4.5]dec-2-en-1-yl}ethan-1-one	1795500-98-9	95%	0.5g	$613.0	2023-09-18

1-{3-amino-8-oxa-4-thia-1,2-diazaspiro4.5dec-2-en-1-yl}ethan-1-one Related Literature

1. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
2. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
3. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
4. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

Additional information on 1-{3-amino-8-oxa-4-thia-1,2-diazaspiro4.5dec-2-en-1-yl}ethan-1-one

Recent Advances in the Study of 1-{3-amino-8-oxa-4-thia-1,2-diazaspiro4.5dec-2-en-1-yl}ethan-1-one (CAS: 1795500-98-9)

The compound 1-{3-amino-8-oxa-4-thia-1,2-diazaspiro4.5dec-2-en-1-yl}ethan-1-one (CAS: 1795500-98-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique heterocyclic structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a potential inhibitor of specific enzymatic targets. Preliminary in vitro studies have demonstrated its ability to modulate the activity of certain kinases and proteases, which are critical in signaling pathways associated with inflammation and cancer. The compound's spirocyclic core is believed to contribute to its high binding affinity and selectivity, making it a valuable candidate for further drug development.

In addition to its biological activity, recent advancements in synthetic chemistry have enabled more efficient and scalable production of 1-{3-amino-8-oxa-4-thia-1,2-diazaspiro4.5dec-2-en-1-yl}ethan-1-one. Novel synthetic routes have been developed, reducing the number of steps and improving overall yield. These improvements are crucial for facilitating large-scale production and subsequent clinical trials.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Early results indicate favorable bioavailability and metabolic stability, suggesting that it could be a viable candidate for oral administration. However, further in vivo studies are needed to confirm these findings and assess potential toxicity.

Another exciting development is the exploration of the compound's potential in combination therapies. Researchers are investigating its synergistic effects with existing drugs to enhance therapeutic efficacy and overcome drug resistance. For instance, preliminary data suggest that it may enhance the activity of certain chemotherapeutic agents in resistant cancer cell lines.

Despite these promising findings, challenges remain. The compound's precise mechanism of action needs to be fully elucidated, and its long-term safety profile must be thoroughly evaluated. Additionally, more robust preclinical studies are required to validate its efficacy in animal models before progressing to human trials.

In conclusion, 1-{3-amino-8-oxa-4-thia-1,2-diazaspiro4.5dec-2-en-1-yl}ethan-1-one (CAS: 1795500-98-9) represents a promising avenue for future drug development. Its unique structural features, combined with its demonstrated biological activity, make it a compelling subject for ongoing research. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluation will be essential to unlock its full therapeutic potential.